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Compound of Interest

Compound Name: FFN511

Cat. No.: B15570744

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols and logistical plans for the handling and
disposal of FFN511, a fluorescent false neurotransmitter. Adherence to these guidelines is
essential for ensuring personnel safety and minimizing environmental impact. Given the
absence of a comprehensive Safety Data Sheet (SDS), these recommendations are based on
the known properties of FFN511 and general best practices for handling potent
neurochemicals, fluorescent dyes, and their solutions.

Quantitative Data Summary

The following table summarizes the key quantitative properties of FFN511.
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Property Value Source

CAS Number 1004548-96-2 Sigma-Aldrich
Molecular Weight 284.35 g/mol Sigma-Aldrich
Form Solid Sigma-Aldrich
Solubility 5 mM in DMSO Sigma-Aldrich
Storage Temperature -20°C Sigma-Aldrich
Water Hazard Class (WGK) 3 (Severely hazardous to Sigma-Aldrich

water)
Storage Class 11 (Combustible Solids) Sigma-Aldrich

Personal Protective Equipment (PPE)

Due to its nature as a potent neurochemical and its high water hazard classification, a stringent
PPE protocol is mandatory.
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PPE Category Item Specifications and Usage
Must be ANSI Z87.1 compliant
) and provide a complete seal
Eye and Face Protection Safety Goggles

around the eyes to protect

against dust particles.

Face Shield

To be worn in conjunction with
safety goggles, especially
when handling the solid form

or preparing solutions.

Hand Protection

Double Nitrile Gloves

When handling the solid form.
Inspect for tears or

degradation before use.

Butyl or heavy-duty nitrile

gloves over nitrile gloves

When handling DMSO
solutions of FFN511, as DMSO
can readily penetrate standard

nitrile gloves.

Respiratory Protection

N95 or P100 Respirator

Required when handling the
solid (powder) form to prevent
inhalation. A fit test is

mandatory before first use.

Protective Clothing

Laboratory Coat

A full-length lab coat must be

worn and kept fully fastened.

Chemical-resistant Apron

Recommended to be worn
over the lab coat when
preparing solutions or handling

larger quantities.

Experimental Protocols: Safe Handling and Disposal
Handling FFN511 Powder

This protocol outlines the procedure for weighing and preparing a stock solution of FFN511.
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» Area Preparation: Designate a specific area for handling FFN511, preferably within a
certified chemical fume hood. Cover the work surface with disposable absorbent bench
paper.

o PPE: Before handling the compound, don all required PPE as specified in the table above,
including respiratory protection.

e Weighing:

o Perform all weighing operations within the chemical fume hood.

o Use a dedicated set of spatulas and weighing boats.

o Carefully transfer the desired amount of FFN511 powder. Avoid creating dust.
 Solubilization:

o Add the appropriate volume of DMSO to the vessel containing the FFN511 powder.

o Gently swirl or vortex to dissolve. Do not use sonication, which could generate aerosols.
e Post-Handling:

o Wipe down the work area with a suitable solvent (e.g., 70% ethanol) to decontaminate
surfaces.

o Dispose of all contaminated disposable materials (weighing boats, bench paper, gloves)
as hazardous waste.

Disposal Plan

FFN511 Waste (Solid and Solutions):

o Solid Waste: Collect all solid FFN511 waste, including contaminated consumables, in a
dedicated, sealed, and clearly labeled hazardous waste container.

e Liquid Waste: FFN511 solutions in DMSO must be collected in a separate, labeled, and
sealed hazardous waste container. Do not mix with other solvent waste streams unless
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explicitly permitted by your institution's environmental health and safety (EHS) office.

e Aqueous Waste: Due to its WGK 3 classification, FFN511 is severely hazardous to aquatic
life. Do not dispose of any FFN511-containing solutions down the drain. Collect all aqueous
waste containing FFN511 for hazardous waste disposal.

Disposal Vendor: All FFN511 waste must be disposed of through a licensed hazardous waste
disposal company. Consult your institution's EHS office for specific procedures and vendor

information.

Workflow and Logical Relationships

The following diagrams illustrate the necessary workflows for ensuring safety when handling
FFN511.
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Caption: PPE donning and doffing sequence for handling FFN511.
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Caption: Logical flow for the safe disposal of FFN511 waste streams.

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
FFN511]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b15570744#personal-protective-equipment-for-

handling-ffn511]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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